Cas no 1809524-06-8 (2-bromo-N-{4-[(prop-2-yn-1-yl)carbamoyl]phenyl}benzamide)

• Product Name: 2-bromo-N-{4-[(prop-2-yn-1-yl)carbamoyl]phenyl}benzamide
• CAS No: 1809524-06-8
• MF: C₁₇H₁₃BrN₂O₂
• MW: 357.201323270798
• MDL: MFCD31692061
• CID: 4619422
• PubChem ID: 122188016
• Update Time: 2025-10-28

2-bromo-N-{4-[(prop-2-yn-1-yl)carbamoyl]phenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-{4-[(prop-2-yn-1-yl)carbamoyl]phenyl}benzamide

• MDL： MFCD31692061
• Inchi： 1S/C17H13BrN2O2/c1-2-11-19-16(21)12-7-9-13(10-8-12)20-17(22)14-5-3-4-6-15(14)18/h1,3-10H,11H2,(H,19,21)(H,20,22)
• InChI Key： KGQWVLLFIDTOIE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(NCC#C)=O)C=C1)(=O)C1=CC=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-bromo-N-{4-[(prop-2-yn-1-yl)carbamoyl]phenyl}benzamide

Introduction to 2-bromo-N-{4-[(prop-2-yn-1-yl)carbamoyl]phenyl}benzamide (CAS No. 1809524-06-8)

2-bromo-N-{4-[(prop-2-yn-1-yl)carbamoyl]phenyl}benzamide, identified by its CAS number 1809524-06-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-bromo-N-{4-[(prop-2-yn-1-yl)carbamoyl]phenyl}benzamide is characterized by a benzamide core substituted with a bromine atom at the 2-position and a carbamoyl group linked to a phenyl ring, which in turn is connected to a propargyl group. This unique arrangement of functional groups contributes to its distinct chemical properties and biological interactions.

In recent years, there has been a growing interest in developing novel compounds that can modulate various biological pathways. The presence of the bromine atom in the molecule enhances its reactivity, making it a valuable scaffold for further chemical modifications. Additionally, the propargyl group introduces a triple bond that can participate in various synthetic transformations, allowing for the creation of derivatives with tailored properties.

One of the most compelling aspects of 2-bromo-N-{4-[(prop-2-yn-1-yl)carbamoyl]phenyl}benzamide is its potential as an intermediate in the synthesis of more complex pharmacological agents. Researchers have been exploring its utility in developing inhibitors targeting specific enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The benzamide moiety, in particular, is known for its role in drug design due to its ability to form hydrogen bonds with biological targets, enhancing binding affinity and selectivity.

The propargyl carbamoyl group on the phenyl ring adds another layer of complexity to the compound's interactions. This group can engage in various non-covalent interactions with biological targets, including hydrogen bonding and hydrophobic interactions. Such interactions are crucial for achieving high efficacy and low toxicity in drug candidates.

Recent studies have highlighted the importance of understanding the structural features of molecules like 2-bromo-N-{4-[(prop-2-yn-1-yl)carbamoyl]phenyl}benzamide in relation to their biological activity. Computational modeling and experimental techniques have been employed to elucidate how these compounds interact with their targets at the molecular level. These studies have provided valuable insights into the design principles that can be used to optimize drug candidates for better pharmacological profiles.

The bromine atom at the 2-position of the benzamide core plays a critical role in modulating the reactivity and selectivity of the compound. Bromine is known to be an electrophilic center, which can participate in various chemical reactions such as substitution and coupling reactions. This property makes 2-bromo-N-{4-[(prop-2-yn-1-yl)carbamoyl]phenyl}benzamide a versatile building block for synthesizing more complex molecules with tailored biological activities.

In addition to its structural significance, 2-bromo-N-{4-[(prop-2-yn-1-yl)carbamoyl]phenyl}benzamide has shown promise in preclinical studies as a potential therapeutic agent. Researchers have been investigating its effects on various disease models, including cancer cell lines and animal models of inflammation. The compound has demonstrated inhibitory activity against certain enzymes and receptors, suggesting its potential as a lead compound for further development.

The synthesis of 2-bromo-N-{4-[(prop-2-ylnol)carbamoyl]phenyl}benzamide involves multiple steps that require careful optimization to ensure high yield and purity. The propargyl group introduces a challenge during synthesis due to its reactivity with various functional groups. However, advances in synthetic chemistry have provided new methodologies for handling such functional groups effectively.

The use of computational tools has also been instrumental in predicting the biological activity of 2-bromo-N-{4-[((proparglylamino)methylene)]phenyl}benzamide. Molecular docking studies have been conducted to evaluate how this compound interacts with potential targets, providing valuable insights into its mechanism of action. These studies have helped guide the design of derivatives with improved pharmacological properties.

In conclusion, 2-bromo-N-{4-[((proparglylamino)methylene)]phenyl}benzamide, identified by its CAS number CAS No. 1809524–06–8, is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and derivatives of this compound, highlighting its importance in drug discovery efforts.